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Compound of Interest

Compound Name: AZD1390

Cat. No.: B605744 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for

experiments related to improving AZD1390 delivery across the blood-brain barrier (BBB).

Troubleshooting Guides
This section addresses specific issues that may be encountered during experimental

procedures.

In Vitro Blood-Brain Barrier (BBB) Model Integrity
A common method to assess the integrity of in vitro BBB models is the measurement of

Transendothelial Electrical Resistance (TEER). High TEER values are indicative of a well-

formed, restrictive barrier.

Problem: Low TEER Values in the In Vitro BBB Model

Low TEER values suggest a leaky barrier, which can compromise the validity of permeability

studies.
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Potential Cause Troubleshooting Step Expected Outcome

Suboptimal cell culture

conditions

- Ensure proper coating of

transwell inserts (e.g., collagen

I, fibronectin).- Optimize cell

seeding density. Co-cultures

with astrocytes and pericytes

can enhance barrier

properties.[1][2]- Use serum-

free media or media

supplemented with factors

known to enhance barrier

tightness, such as

hydrocortisone.[3]

Increased and more stable

TEER values, indicating a

tighter endothelial monolayer.

Inappropriate measurement

technique

- Use a chopstick-style

electrode for measurement

and ensure consistent

electrode placement.- Allow

the measurement system to

stabilize before recording

values.- Be aware that different

measurement systems (e.g.,

EVOM vs. CellZscope) can

yield different absolute TEER

values.[3]

More consistent and reliable

TEER readings.

Cell line limitations

- Some cell lines, like bEnd.3

cells, are known to form less

tight barriers.[3]- Consider

using primary cells or human

induced pluripotent stem cell

(hiPSC)-derived brain

endothelial cells for tighter

barrier formation.[2]

Higher and more

physiologically relevant TEER

values.

Environmental factors - Maintain stable temperature

and pH during measurements,

Reduced variability in TEER

measurements.
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as fluctuations can affect

TEER.[4]

Experimental Workflow for Establishing an In Vitro BBB Model and Measuring TEER
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Preparation

Model Assembly

Monitoring and Measurement

Coat Transwell Inserts

Seed Endothelial Cells on Insert

Culture Endothelial Cells Culture Astrocytes/Pericytes

Co-culture with Astrocytes/Pericytes

Monitor Cell Monolayer Formation

Measure TEER Daily

No

Proceed with Permeability Assay

TEER stable and high?
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Assay Setup

Transport Experiment

Data Analysis

Seed MDCK-MDR1 cells on Transwells

Culture to Confluency

Verify Monolayer Integrity (TEER)

Add AZD1390 to Apical (A) or Basolateral (B) side

Incubate with/without P-gp inhibitor

Collect samples from both chambers

Quantify AZD1390 concentration (LC-MS/MS)

Calculate Apparent Permeability (Papp)

Determine Efflux Ratio (ER)
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Ionizing Radiation

DNA Double-Strand Breaks (DSBs)

ATM Kinase

activates

DNA Damage Repair

promotes

Cell Cycle Arrest & Apoptosis

leads to

AZD1390

inhibits

Cell Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Improving AZD1390 Delivery
Across the Blood-Brain Barrier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605744#improving-azd1390-delivery-across-the-
blood-brain-barrier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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